Cas no 1250322-60-1 (1-[(2-Chloropyridin-4-yl)methyl]azepane)
1-[(2-Chloropyridin-4-yl)methyl]azepane Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2-chloropyridin-4-yl)methyl]azepane
- 1-[(2-Chloropyridin-4-yl)methyl]azepane
-
- MDL: MFCD16683110
- Inchi: 1S/C12H17ClN2/c13-12-9-11(5-6-14-12)10-15-7-3-1-2-4-8-15/h5-6,9H,1-4,7-8,10H2
- InChI Key: PJMUGGADWKSYNX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CN=1)CN1CCCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 179
- XLogP3: 2.9
- Topological Polar Surface Area: 16.1
1-[(2-Chloropyridin-4-yl)methyl]azepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 186751-5g |
1-[(2-Chloropyridin-4-yl)methyl]azepane, 95.00 |
1250322-60-1 | 5g |
$1650.00 | 2023-09-07 |
1-[(2-Chloropyridin-4-yl)methyl]azepane Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 1-[(2-Chloropyridin-4-yl)methyl]azepane
Comprehensive Overview of 1-[(2-Chloropyridin-4-yl)methyl]azepane (CAS No. 1250322-60-1)
1-[(2-Chloropyridin-4-yl)methyl]azepane (CAS No. 1250322-60-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azepane core and 2-chloropyridine moiety, serves as a valuable intermediate in the synthesis of bioactive molecules. Its structural features make it a promising candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.
In recent years, the demand for heterocyclic compounds like 1-[(2-Chloropyridin-4-yl)methyl]azepane has surged due to their versatility in drug design. Researchers are increasingly exploring its potential in neuropharmacology and cancer therapeutics, aligning with the growing interest in precision medicine and personalized treatment. The compound's chloropyridine group enhances its binding affinity to biological targets, making it a focal point for structure-activity relationship (SAR) studies.
The synthesis of 1-[(2-Chloropyridin-4-yl)methyl]azepane involves multi-step organic reactions, including alkylation and cyclization processes. Its azepane ring contributes to improved metabolic stability, a critical factor in drug development. This property is particularly relevant given the current emphasis on long-acting formulations and sustained-release drugs in the pharmaceutical industry.
From an SEO perspective, queries such as "1-[(2-Chloropyridin-4-yl)methyl]azepane uses" and "CAS 1250322-60-1 applications" reflect user interest in its practical applications. Additionally, trending topics like AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds in high-throughput screening and virtual ligand design.
In conclusion, 1-[(2-Chloropyridin-4-yl)methyl]azepane (CAS No. 1250322-60-1) represents a pivotal building block in modern medicinal chemistry. Its relevance to neurodegenerative disease research and targeted therapy underscores its potential to address unmet medical needs. As the scientific community continues to explore its capabilities, this compound is poised to play a transformative role in advancing biopharmaceutical innovation.
1250322-60-1 (1-[(2-Chloropyridin-4-yl)methyl]azepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)